Cas no 7498-36-4 ( )

• Product Name: &nbsp
• CAS No: 7498-36-4
• MF: C₁₆H₂₈N₂
• MW: 248.406924247742
• CID: 980812
• PubChem ID: 348248
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,5-dimethylpyrrolidin-1-yl)but-2-ynyl]-2,5-dimethylpyrrolidine
• AC1L894J
• NSC407435
• NSC-407435
• 1,1'-(But-2-yne-1,4-diyl)bis(2,5-dimethylpyrrolidine)
• 7498-36-4
• DTXSID70324664
•  

• Inchi： 1S/C16H28N2/c1-13-7-8-14(2)17(13)11-5-6-12-18-15(3)9-10-16(18)4/h13-16H,7-12H2,1-4H3
• InChI Key： ZOBJQBSGGXBNDB-UHFFFAOYSA-N
• SMILES： N1(CC#CCN2C(C)CCC2C)C(C)CCC1C

Computed Properties

• Exact Mass: 248.22544
• Monoisotopic Mass: 248.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 326.9°C at 760 mmHg
• Flash Point: 138.2°C
• Refractive Index: 1.486
• PSA: 6.48
• LogP: 2.61120